Cas no 2097917-83-2 (2-methyl-4-{1-(pyridine-4-carbonyl)piperidin-4-yloxy}pyrimidine)

• Product name: 2-methyl-4-{1-(pyridine-4-carbonyl)piperidin-4-yloxy}pyrimidine
• CAS No: 2097917-83-2
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 6135224
• PubChem ID: 121162559

2-methyl-4-{1-(pyridine-4-carbonyl)piperidin-4-yloxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-{1-(pyridine-4-carbonyl)piperidin-4-yloxy}pyrimidine
• F6479-5999
• AKOS032457814
• (4-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)(pyridin-4-yl)methanone
• 2097917-83-2
• 2-methyl-4-{[1-(pyridine-4-carbonyl)piperidin-4-yl]oxy}pyrimidine
• [4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]-pyridin-4-ylmethanone

• Inchi： 1S/C16H18N4O2/c1-12-18-9-4-15(19-12)22-14-5-10-20(11-6-14)16(21)13-2-7-17-8-3-13/h2-4,7-9,14H,5-6,10-11H2,1H3
• InChI Key： VATQDWJODFYWJN-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C)N=1)C1CCN(C(C2C=CN=CC=2)=O)CC1

Computed Properties

• Exact Mass: 298.14297583g/mol
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.2Ų

Additional information on 2-methyl-4-{1-(pyridine-4-carbonyl)piperidin-4-yloxy}pyrimidine

Comprehensive Overview of 2-methyl-4-{1-(pyridine-4-carbonyl)piperidin-4-yloxy}pyrimidine (CAS No. 2097917-83-2)

The compound 2-methyl-4-{1-(pyridine-4-carbonyl)piperidin-4-yloxy}pyrimidine (CAS No. 2097917-83-2) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine-4-carbonyl moiety and a piperidin-4-yloxy linkage, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in modulating biological pathways, particularly in the context of kinase inhibition and receptor targeting.

In recent years, the demand for novel heterocyclic compounds like 2-methyl-4-{1-(pyridine-4-carbonyl)piperidin-4-yloxy}pyrimidine has surged, driven by advancements in precision medicine and structure-activity relationship (SAR) studies. This compound’s pyrimidine core is a common scaffold in FDA-approved drugs, underscoring its relevance in modern therapeutics. Additionally, its piperidine and pyridine functionalities are frequently explored in the design of central nervous system (CNS) agents and anti-inflammatory drugs, aligning with current trends in neurodegenerative and autoimmune disease research.

The synthesis of CAS No. 2097917-83-2 involves multi-step organic transformations, including amide coupling and etherification, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring its suitability for preclinical studies. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes to produce 2-methyl-4-{1-(pyridine-4-carbonyl)piperidin-4-yloxy}pyrimidine with minimal environmental impact.

From a commercial perspective, 2097917-83-2 is gaining traction in the fine chemicals market, particularly among suppliers catering to contract research organizations (CROs) and academic laboratories. Its inclusion in compound libraries for high-throughput screening (HTS) highlights its utility in identifying lead molecules for various therapeutic areas. Furthermore, the compound’s intellectual property (IP) landscape is evolving, with patents filed for its derivatives in oncology and metabolic disorders.

In conclusion, 2-methyl-4-{1-(pyridine-4-carbonyl)piperidin-4-yloxy}pyrimidine represents a promising candidate for interdisciplinary research, bridging medicinal chemistry, pharmacology, and material science. Its versatility and structural complexity position it as a valuable tool for addressing unmet medical needs and advancing drug discovery paradigms.